Cas no 20928-01-2 (dibenzo[b,d]furan-2-yl acetate)

• Product Name: dibenzo[b,d]furan-2-yl acetate
• CAS No: 20928-01-2
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• CID: 1401615
• PubChem ID: 177153
• Update Time: 2025-04-20

dibenzo[b,d]furan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• dibenzo[b,d]furan-2-yl acetate
• dibenzofuran-2-yl acetate
• SCHEMBL20322895
• 2-Dibenzofuranol, 2-acetate
• 2-acetoxydibenzofuran
• DTXSID60943202
• 20928-01-2

• Inchi： 1S/C14H10O3/c1-9(15)16-10-6-7-14-12(8-10)11-4-2-3-5-13(11)17-14/h2-8H,1H3
• InChI Key： PJBKWXIXRDXEDP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=C(C=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 226.063
• Monoisotopic Mass: 226.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.4

Experimental Properties

• Density: 1.27
• Boiling Point: 367.5°C at 760 mmHg
• Flash Point: 176.1°C
• Refractive Index: 1.657
• PSA: 39.44